Cas no 1797547-81-9 (methyl 4-[({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}carbamoyl)formamido]benzoate)

Methyl 4-[({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}carbamoyl)formamido]benzoate is a specialized organic compound featuring a benzoate ester core linked to a thiophene-based carbamoylformamide moiety. Its structure incorporates multiple functional groups, including a thiophene-3-carbonyl unit and a carbamoylformamide bridge, making it a versatile intermediate in synthetic chemistry. The compound is particularly useful in pharmaceutical and materials science research due to its potential as a building block for heterocyclic derivatives. Its well-defined reactivity profile allows for selective modifications, facilitating the development of novel bioactive molecules or functional materials. The presence of both electron-rich thiophene and ester groups enhances its utility in cross-coupling reactions and polymer synthesis.

methyl 4-[({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}carbamoyl)formamido]benzoate structure

1797547-81-9 structure

Product Name:methyl 4-[({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}carbamoyl)formamido]benzoate

CAS No:1797547-81-9

MF:C₂₀H₁₆N₂O₅S₂

MW:428.481442451477

CID:5371745

Update Time:2025-05-20

methyl 4-[({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}carbamoyl)formamido]benzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-[[2-oxo-2-[[[5-(3-thienylcarbonyl)-2-thienyl]methyl]amino]acetyl]amino]benzoate
- methyl 4-[({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}carbamoyl)formamido]benzoate
- Inchi： 1S/C20H16N2O5S2/c1-27-20(26)12-2-4-14(5-3-12)22-19(25)18(24)21-10-15-6-7-16(29-15)17(23)13-8-9-28-11-13/h2-9,11H,10H2,1H3,(H,21,24)(H,22,25)
- InChI Key： JMBRWRSJHJIGEU-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C1=CC=C(NC(C(=O)NCC2SC(C(C3C=CSC=3)=O)=CC=2)=O)C=C1

Experimental Properties

Density: 1.425±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
pka: 10.89±0.70(Predicted)

methyl 4-[({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}carbamoyl)formamido]benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6413-1899-2μmol	methyl 4-[({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}carbamoyl)formamido]benzoate	1797547-81-9	2μmol	$57.0	2023-09-09
Life Chemicals	F6413-1899-5μmol	methyl 4-[({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}carbamoyl)formamido]benzoate	1797547-81-9	5μmol	$63.0	2023-09-09
Life Chemicals	F6413-1899-10μmol	methyl 4-[({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}carbamoyl)formamido]benzoate	1797547-81-9	10μmol	$69.0	2023-09-09
Life Chemicals	F6413-1899-20μmol	methyl 4-[({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}carbamoyl)formamido]benzoate	1797547-81-9	20μmol	$79.0	2023-09-09
Life Chemicals	F6413-1899-1mg	methyl 4-[({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}carbamoyl)formamido]benzoate	1797547-81-9	1mg	$54.0	2023-09-09
Life Chemicals	F6413-1899-2mg	methyl 4-[({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}carbamoyl)formamido]benzoate	1797547-81-9	2mg	$59.0	2023-09-09
Life Chemicals	F6413-1899-3mg	methyl 4-[({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}carbamoyl)formamido]benzoate	1797547-81-9	3mg	$63.0	2023-09-09
Life Chemicals	F6413-1899-4mg	methyl 4-[({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}carbamoyl)formamido]benzoate	1797547-81-9	4mg	$66.0	2023-09-09
Life Chemicals	F6413-1899-5mg	methyl 4-[({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}carbamoyl)formamido]benzoate	1797547-81-9	5mg	$69.0	2023-09-09
Life Chemicals	F6413-1899-10mg	methyl 4-[({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}carbamoyl)formamido]benzoate	1797547-81-9	10mg	$79.0	2023-09-09

methyl 4-[({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}carbamoyl)formamido]benzoate Related Literature

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Additional information on methyl 4-[({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}carbamoyl)formamido]benzoate

Comprehensive Overview of methyl 4-[({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}carbamoyl)formamido]benzoate (CAS No. 1797547-81-9)

The compound methyl 4-[({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}carbamoyl)formamido]benzoate (CAS No. 1797547-81-9) is a sophisticated organic molecule with significant potential in pharmaceutical and material science applications. Its intricate structure, featuring a thiophene backbone and a benzoate ester group, makes it a subject of interest for researchers exploring novel drug candidates and advanced materials. The presence of both carbamoyl and formamido functional groups further enhances its reactivity and versatility in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like thiophene derivatives has surged due to their broad applicability in medicinal chemistry. This compound, with its unique thiophene-3-carbonyl moiety, aligns with current trends in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic diseases. Researchers are increasingly focusing on such multi-functional molecules to develop next-generation therapeutics with improved efficacy and reduced side effects.

The synthesis and characterization of methyl 4-[({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}carbamoyl)formamido]benzoate involve advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure precise identification and purity assessment, critical for its application in high-value research. The compound's benzoate ester group also makes it a candidate for prodrug design, where controlled release and enhanced bioavailability are desired.

From an industrial perspective, this compound fits into the growing niche of specialty chemicals used in bioconjugation and peptide synthesis. Its ability to act as a linker or spacer in bioconjugation protocols is particularly valuable in the development of antibody-drug conjugates (ADCs) and other targeted therapies. The carbamoyl group's reactivity allows for efficient coupling with amines, making it a versatile building block in organic synthesis.

Environmental and regulatory considerations are also paramount when discussing such compounds. methyl 4-[({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}carbamoyl)formamido]benzoate is designed to meet stringent safety standards, with low ecotoxicity and biodegradability profiles. This aligns with the global shift toward green chemistry and sustainable manufacturing practices, a topic of high relevance in today's scientific and industrial communities.

In summary, methyl 4-[({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}carbamoyl)formamido]benzoate (CAS No. 1797547-81-9) represents a cutting-edge compound with multifaceted applications. Its structural complexity, combined with its potential in drug discovery and material science, positions it as a valuable asset for researchers and industries alike. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing modern chemistry and biotechnology.